![molecular formula C18H36N6O5 B1199779 N-[4-amino-3-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-6-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide CAS No. 77312-55-1](/img/structure/B1199779.png)
N-[4-amino-3-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-6-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide
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Overview
Description
N-[4-amino-3-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-6-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide is a natural product found in Streptomyces tenjimariensis with data available.
Scientific Research Applications
Synthesis and Antimicrobial Activities : A study by Sharma, Sharma, and Rane (2004) focused on the synthesis of related compounds and evaluated their antimicrobial activities against Gram-positive and Gram-negative bacteria. The research explored the relationship between molecular structure and biological activity, highlighting the potential of these compounds in developing new antimicrobial agents (Sharma, Sharma, & Rane, 2004).
Development of New Chemical Classes : Sañudo, Marcaccini, Basurto, and Torroba (2006) reported the synthesis of a new class of compounds, which could be derivatives or structurally similar to the compound . This study illustrates the potential of these compounds in creating novel chemical classes with possible pharmaceutical applications (Sañudo, Marcaccini, Basurto, & Torroba, 2006).
Radiosynthesis for PET Imaging : Wang, Gao, and Zheng (2014) conducted a study on the radiosynthesis of a compound structurally related to the one , suggesting its potential use in Positron Emission Tomography (PET) imaging. This indicates the relevance of such compounds in diagnostic imaging and oncology (Wang, Gao, & Zheng, 2014).
Exploring Fluorescent Properties : Research by Rangnekar and Rajadhyaksha (1987) involved the synthesis of compounds related to the one and examined their fluorescent properties. This could imply potential applications in materials science, particularly in the development of fluorescent dyes (Rangnekar & Rajadhyaksha, 1987).
Anticonvulsant Activity Study : Scott et al. (1993) explored the anticonvulsant activity of structurally related compounds, which could indicate potential therapeutic applications for neurological conditions (Scott et al., 1993).
Bactericidal Agents Against MRSA : Zadrazilova et al. (2015) assessed similar compounds for their bactericidal properties against methicillin-resistant Staphylococcus aureus (MRSA), a critical area in combating antibiotic-resistant bacteria (Zadrazilova et al., 2015).
properties
CAS RN |
77312-55-1 |
---|---|
Molecular Formula |
C18H36N6O5 |
Molecular Weight |
416.5 g/mol |
IUPAC Name |
N-[4-amino-3-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-6-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide |
InChI |
InChI=1S/C18H36N6O5/c1-22-7-10-4-5-11(20)18(28-10)29-17-12(21)6-13(27-3)15(16(17)26)24(2)14(25)8-23-9-19/h9-13,15-18,22,26H,4-8,20-21H2,1-3H3,(H2,19,23) |
InChI Key |
FBYTVIISAJWXNX-UHFFFAOYSA-N |
SMILES |
CNCC1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN=CN)OC)N)N |
Canonical SMILES |
CNCC1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN=CN)OC)N)N |
synonyms |
2''-formimidoylistamycin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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